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Compound of Interest

Compound Name: Irbesartan hydrochloride

Cat. No.: B1672175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and

bioavailability of irbesartan hydrochloride, an angiotensin II receptor antagonist. The

information is curated to support research, development, and clinical understanding of this

important therapeutic agent. All quantitative data are summarized in structured tables for ease

of comparison, and detailed experimental methodologies are provided.

Executive Summary
Irbesartan is an orally active antihypertensive agent that selectively blocks the AT1 angiotensin

II receptor. Its pharmacokinetic profile is characterized by rapid and complete absorption, a

high degree of protein binding, and a dual route of elimination. The absolute bioavailability of

irbesartan is high and is not affected by food, which offers a distinct clinical advantage. This

document delves into the absorption, distribution, metabolism, and excretion (ADME) of

irbesartan, supported by quantitative data and detailed experimental protocols.

Pharmacokinetics of Irbesartan
Irbesartan exhibits linear pharmacokinetics over the therapeutic dose range.[1] Steady-state

plasma concentrations are typically achieved within three days of initiating once-daily dosing,

with limited and clinically insignificant accumulation observed upon repeated administration.[1]

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1672175?utm_src=pdf-interest
https://www.benchchem.com/product/b1672175?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=bfdf76ae-fedf-630c-e053-2995a90a9868&type=display
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=bfdf76ae-fedf-630c-e053-2995a90a9868&type=display
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/020757s056lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorption
Oral absorption of irbesartan is both rapid and complete, with an average absolute

bioavailability ranging from 60% to 80%.[2][3][4][5][6][7][8][9][10][11][12][13] Peak plasma

concentrations (Cmax) are generally reached between 1.5 to 2 hours after oral administration.

[2][3][5][8][9][14][13][15][16][17] A key clinical feature of irbesartan is that its bioavailability is

not affected by the presence of food.[2][3][5][9][14][10][13][18]

Distribution
Irbesartan is approximately 90% bound to plasma proteins, primarily albumin and α1-acid

glycoprotein, with negligible binding to cellular components of the blood.[1][5][6][12][17][18][19]

[20] The average volume of distribution at steady state is between 53 and 93 liters.[1][4][5][6]

[12][18][19][20] Animal studies indicate that irbesartan crosses the blood-brain barrier and the

placenta to a weak extent.[1][6][21][19] It is also secreted at low concentrations in the milk of

lactating rats.[1][2][6][21][19]

Metabolism
Irbesartan is metabolized in the liver via glucuronide conjugation and oxidation.[1][7] The

primary cytochrome P450 isoenzyme responsible for the oxidation of irbesartan is CYP2C9.[3]

[16][17][20][22][23][24][25][26][27] Metabolism by CYP3A4 is considered negligible.[3][16][19]

[22][23][25][27] Irbesartan itself is an orally active agent and does not require biotransformation

into an active form.[1][2][3][5][10][22] Following administration of radiolabeled irbesartan, over

80% of the circulating plasma radioactivity is attributable to the unchanged parent drug.[1][3][4]

[20] The main circulating metabolite is an inactive irbesartan glucuronide, which accounts for

approximately 6% of the circulating drug.[3]

Excretion
Irbesartan and its metabolites are eliminated through both biliary and renal routes.[3][4][7][10]

[11][17] Approximately 20% of an administered dose is recovered in the urine, with the

remainder excreted in the feces.[3][4][11] Less than 2% of the dose is excreted in the urine as

unchanged irbesartan.[11] The total plasma clearance is in the range of 157 to 176 mL/min,

and the renal clearance is approximately 3.0 to 3.5 mL/min.[1][4][5][6][11][17][21] The terminal

elimination half-life of irbesartan averages between 11 and 15 hours.[1][2][3][5][7][8][9][14][11]

[17][18] Irbesartan is not removed by hemodialysis.[1][2][3][7]
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Bioavailability of Irbesartan
The absolute oral bioavailability of irbesartan is consistently reported to be in the range of 60%

to 80%.[2][3][4][5][6][7][8][9][10][11][12][13] This high bioavailability contributes to its

predictable therapeutic effect.

Data Presentation
Pharmacokinetic Parameters of Irbesartan (Single Dose)

Dose Cmax (µg/mL) Tmax (hours)
AUC
(µg·hr/mL)

Half-life
(hours)

150 mg 1.9 ± 0.4 1.5 9.7 ± 3.0 16 ± 7

300 mg 2.9 ± 0.9 1.5 20.0 ± 5.2 14 ± 7

600 mg 4.9 ± 1.2 1.5 32.6 ± 11.9 14 ± 8

Data compiled from DrugBank Online.[18]

Pharmacokinetic Parameters of Irbesartan (Multiple
Doses)

Dose Cmax (µg/mL) Tmax (hours)
AUC
(µg·hr/mL)

Half-life
(hours)

150 mg 2.04 ± 0.4 1.5 9.3 ± 3.0 11 ± 4

300 mg 3.3 ± 0.8 2.0 19.8 ± 5.8 11 ± 5

600 mg 4.4 ± 0.7 1.5 31.9 ± 9.7 15 ± 7

900 mg 5.6 ± 2.1 1.8 34.2 ± 9.3 14 ± 6

Data compiled from DrugBank Online.[18]

Key Pharmacokinetic Properties of Irbesartan
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Parameter Value

Absolute Bioavailability 60% - 80%[2][3][4][5][6][7][8][9][10][11][12][13]

Protein Binding ~90%[1][5][6][12][17][18][19][20]

Volume of Distribution (Vd) 53 - 93 L[1][4][5][6][12][18][19][20]

Terminal Half-life (t½) 11 - 15 hours[1][2][3][5][7][8][9][14][11][17][18]

Time to Peak Concentration (Tmax) 1.5 - 2 hours[2][3][5][8][9][14][13][15][16][17]

Total Plasma Clearance 157 - 176 mL/min[1][4][5][6][11][17][21]

Renal Clearance 3.0 - 3.5 mL/min[1][4][5][6][11][17][21]

Experimental Protocols
Absolute Bioavailability Study
A typical absolute bioavailability study for irbesartan involves a randomized, two-way crossover

design in healthy male volunteers.[4]

Study Design: Subjects receive a single intravenous (IV) infusion of [14C] irbesartan and a

single oral dose of [14C] irbesartan solution or capsule, with a washout period between

treatments.[4]

Dosing: For example, a 50 mg dose as a 30-minute IV infusion and a 50 mg or 150 mg oral

solution or capsule.[4]

Sample Collection: Blood samples are collected at predetermined intervals (e.g., pre-dose,

and at various time points up to 168 hours post-dose for IV administration and up to 96 hours

for oral administration).[28] Urine and feces are also collected for an extended period to

determine routes of excretion.[4][28]

Analytical Method: Plasma and urine concentrations of irbesartan and its metabolites are

determined using a validated analytical method, such as high-performance liquid

chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS/MS).[17][29]
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Pharmacokinetic Analysis: Pharmacokinetic parameters including Cmax, Tmax, AUC, half-

life, total body clearance, and renal clearance are calculated from the plasma concentration-

time data. Absolute bioavailability is calculated as (AUCoral / AUCIV) x (DoseIV / Doseoral).

Bioequivalence Study
Bioequivalence studies for irbesartan tablets are typically conducted as single-dose,

randomized, two-way crossover studies in healthy volunteers.[29]

Study Design: Subjects receive a single oral dose of a test formulation and a reference

formulation of irbesartan tablets, with a washout period (e.g., one week) between the two

treatments.[29]

Dosing: A single 300 mg tablet of the test and reference products.[29]

Sample Collection: Blood samples are collected at specified time points (e.g., pre-dose, and

at various intervals up to 72 hours post-dose).[28][29]

Analytical Method: Plasma concentrations of irbesartan are quantified using a validated

HPLC or LC-MS/MS method.[17][29]

Statistical Analysis: The primary pharmacokinetic parameters (Cmax, AUC0-t, and AUC0-∞)

are statistically analyzed using analysis of variance (ANOVA). The 90% confidence intervals

for the ratio of the test and reference product for these parameters are calculated to

determine if they fall within the accepted bioequivalence range (typically 80-125%).[29]
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Caption: Workflow for an Absolute Bioavailability Study of Irbesartan.
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Caption: ADME Pathway of Irbesartan Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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